Cas no 38320-48-8 ((2S)-2-(acetylamino)-N-[(2S)-2-{[(1S)-3-chloro-1-methyl-2-oxopropyl]amino}propanoyl]propanamide (non-preferred name))

• Product Name: (2S)-2-(acetylamino)-N-[(2S)-2-{[(1S)-3-chloro-1-methyl-2-oxopropyl]amino}propanoyl]propanamide (non-preferred name)
• CAS No: 38320-48-8
• MF: C₁₂H₂₀ClN₃O₄
• MW: 305.757902145386
• CID: 1489253
• PubChem ID: 5492258
• Update Time: 2025-04-21

(2S)-2-(acetylamino)-N-[(2S)-2-{[(1S)-3-chloro-1-methyl-2-oxopropyl]amino}propanoyl]propanamide (non-preferred name) Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(acetylamino)-N-[(2S)-2-{[(1S)-3-chloro-1-methyl-2-oxopropyl]amino}propanoyl]propanamide (non-preferred name)
• N-Acetyl-ala-ala-ala-chloromethyl ketone
• N-Acetylalanyl-alanyl-alanine chloromethyl ketone
• 38320-48-8
• DTXSID10959237
• L-Alaninamide, N-acetyl-L-alanyl-N-(3-chloro-1-methyl-2-oxopropyl)-, (S)-
• 2-[(4-Chloro-3-oxobutan-2-yl)amino]-N-[N-(1-hydroxyethylidene)alanyl]propanimidic acid

• Inchi： 1S/C12H20ClN3O4/c1-6(10(18)5-13)14-7(2)11(19)16-12(20)8(3)15-9(4)17/h6-8,14H,5H2,1-4H3,(H,15,17)(H,16,19,20)/t6-,7-,8-/m0/s1
• InChI Key： GNIQQXMPBMHDNV-FXQIFTODSA-N
• SMILES： ClCC([C@H](C)N[C@@H](C)C(NC([C@H](C)NC(C)=O)=O)=O)=O

Computed Properties

• Exact Mass: 305.1144
• Monoisotopic Mass: 305.114234
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104
• XLogP3: -0.2

Experimental Properties

• Density: 1.203
• Boiling Point: 520.7°C at 760 mmHg
• Flash Point: 268.7°C
• Refractive Index: 1.488
• PSA: 104.37